Crystallographic elucidation of an aluminium-bound amido Schiff base chemosensor: a selective turn-on fluorescent chemosensor for Al3+ ions†
Dalton Transactions Pub Date: 2023-07-11 DOI: 10.1039/D3DT01512B
Abstract
We have synthesized a biphenyl-derived two arm-containing amido Schiff base, bis((2-hydroxynaphthalen-1-yl) methylene)-[1,1′-biphenyl]-2,2′-dicarbohydrazide (sensor 1), having hard donors to facilitate chelation with hard metal centers. The crystal structure of sensor 1 reveals that it crystallizes in the monoclinic system with the space group I2/a and shows several types of intra/inter-molecular H-bond interactions, which stabilized the crystal lattice. The sensing property of sensor 1 towards different metal ions has been demonstrated using different analytical techniques. In fact, sensor 1 shows high fluorescence selectivity and sensitivity towards Al3+ ions in aqueous DMF media. Importantly, we have reported the first structurally characterized six-coordinate dinuclear Al3+ complex ([Na(Al2L2)·2H2O·4DMF], complex 1 (where ligand, L = sensor 1). Complex 1 crystallizes in the space group P![[1 with combining macron]](https://www.rsc.org/images/entities/char_0031_0304.gif)
. X-ray single crystal diffraction studies for complex 1 reveal that each Al3+ ion is hexa-coordinated by four oxygen and two nitrogen atoms from each arm of the two ligands. The sodium ion has penta-coordination in a highly distorted trigonal bipyramidal geometry, surrounded by two μ-bridging naphtholate oxygen atoms and three solvent DMF oxygen atoms. Upon addition of Na2EDTA to complex 1, no spectral change or naked-eye colour change was observed. Furthermore, “test kits” coated with sensor 1 showed successful selective detection of Al3+ ions under UV light.
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